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Compound of Interest

Compound Name: Quantacure qtx

Cat. No.: B034898 Get Quote

An In-depth Technical Guide to Quantacure QTX
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and photoinitiator activity of Quantacure QTX. The information is intended for researchers,

scientists, and professionals in drug development and material science who are utilizing

photopolymerization techniques.

Chemical Structure and Identification
Quantacure QTX is a salt of a thioxanthone derivative, which functions as a photoinitiator.

Photoinitiators are compounds that, upon absorption of light, generate reactive species (free

radicals or cations) that initiate polymerization.

Chemical Name: 3-((3,4-dimethyl-9-oxo-9H-thioxanthen-2-yl)oxy)-2-hydroxy-N,N,N-

trimethylpropan-1-aminium chloride CAS Number: 103430-24-6 Molecular Formula:

C₂₁H₂₆ClNO₃S Molecular Weight: 407.95 g/mol

Chemical Structure:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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